Cas no 312272-59-6 (5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 312272-59-6
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 1076991
• PubChem ID: 684415
• Update Time: 2025-05-20

5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-amine
• AC1LEDFZ
• ALBB-005857
• CTK4G6579
• MolPort-004-289-089
• SBB046600
• STK503570
• SR-01000513490
• SR-01000513490-1
• SCHEMBL20547168
• FS-5691
• CS-0314130
• 312272-59-6
• DTXSID90350627
• MFCD00468338
• AKOS000123685

• MDL： MFCD00468338
• Inchi： 1S/C8H6FN3O/c9-6-4-2-1-3-5(6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
• InChI Key： JZHJJYLHTLIBEY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NN=C(N)O1

Computed Properties

• Exact Mass: 179.04958
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.373
• Boiling Point: 333.8°C at 760 mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.582
• PSA: 64.94

5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-amine Security Information

• HazardClass：IRRITANT

Additional information on 5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-amine

5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-Amine: A Comprehensive Overview

The compound with CAS No 312272-59-6, commonly referred to as 5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two adjacent oxygen atoms and two nitrogen atoms. The presence of the fluorine atom in the phenyl group introduces unique electronic properties, making this compound a valuable subject for both theoretical and experimental studies.

Oxadiazoles are known for their versatility in chemical synthesis and their ability to participate in various reactions. The 5-(2-Fluorophenyl) substituent in this compound adds another layer of complexity, as it introduces steric and electronic effects that can influence the reactivity and stability of the molecule. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. Its ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for therapeutic applications.

The synthesis of 5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-Amine involves a multi-step process that typically begins with the preparation of the corresponding phenyl derivative. The introduction of the oxadiazole ring is achieved through cyclization reactions, often utilizing reagents such as hydrazoic acid or its derivatives. The optimization of reaction conditions, including temperature and solvent selection, has been a focus of recent research to enhance yield and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the compound.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-Amine exhibits potent antibacterial activity against a range of pathogenic bacteria. This is attributed to its ability to disrupt bacterial cell membranes and inhibit key enzymes involved in bacterial metabolism. Furthermore, preliminary results from in vitro assays suggest that this compound may also possess anticancer properties, particularly against aggressive cancer cell lines such as HeLa and MCF-7.

The application of computational chemistry tools has provided deeper insights into the molecular mechanisms underlying these activities. Molecular docking studies have revealed that the compound interacts with critical residues on bacterial membrane proteins and tumor-associated enzymes. These findings underscore its potential as a lead compound for drug development programs targeting infectious diseases and cancer.

In addition to its therapeutic potential, 5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-Amine has also been explored for its role in materials science. Its heterocyclic structure makes it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent research has focused on its ability to form self-assembled monolayers (SAMs) on surfaces, which could be utilized in sensors and other nanotechnology applications.

The environmental impact of this compound is another area of interest. As concerns about chemical pollution grow, understanding the fate and toxicity of synthetic compounds like 5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-Amine becomes increasingly important. Initial toxicity studies indicate that it exhibits low acute toxicity in animal models; however, further research is needed to assess its long-term effects on ecosystems.

In conclusion, 5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-Amine (CAS No 312272-59-6) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research efforts. As advancements in synthetic chemistry and computational modeling continue to unfold, this compound is poised to play an even greater role in addressing pressing challenges in medicine and materials science.